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Compound of Interest

Compound Name: Heptanol, (dimethylamino)-

Cat. No.: B15166002 Get Quote

An In-depth Technical Guide to 3-
(dimethylamino)heptan-1-ol
This technical guide provides a detailed overview of the known and predicted physical and

chemical properties of 3-(dimethylamino)heptan-1-ol. Due to the limited availability of

experimental data for this specific compound in publicly accessible databases, this report

incorporates data from closely related analogs and computational predictions to offer a

comprehensive profile. This guide is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis.

Chemical Structure and Identifiers
Molecular Formula: C₉H₂₁NO

Molecular Weight: 159.27 g/mol

IUPAC Name: 3-(dimethylamino)heptan-1-ol

Canonical SMILES: CCCCC(N(C)C)CCO

InChI Key: Not available.
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Quantitative data for 3-(dimethylamino)heptan-1-ol is not readily available. The following table

summarizes predicted properties and data from a structural isomer, 3-(dimethylamino)heptan-

4-ol, to provide an estimation.

Property Value Source

Molecular Weight 159.27 g/mol Computed

XLogP3-AA (Lipophilicity) 1.9 Predicted[1]

Hydrogen Bond Donor Count 1 Predicted[1]

Hydrogen Bond Acceptor

Count
2 Predicted[1]

Rotatable Bond Count 6 Predicted[1]

Exact Mass 159.162314205 Da Computed

Monoisotopic Mass 159.162314205 Da Computed

Topological Polar Surface Area 23.5 Å² Predicted

Heavy Atom Count 11 Computed

Complexity 104 Predicted

Chemical Properties and Reactivity
The chemical behavior of 3-(dimethylamino)heptan-1-ol is dictated by its two primary functional

groups: a tertiary amine and a primary alcohol.

Basicity: The lone pair of electrons on the nitrogen atom of the dimethylamino group confers

basic properties to the molecule. It can readily react with acids to form ammonium salts.

Nucleophilicity: The nitrogen atom is also nucleophilic and can participate in reactions with

various electrophiles.

Alcohol Reactivity: The primary alcohol group can undergo typical alcohol reactions,

including:
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Oxidation: Oxidation can yield the corresponding aldehyde or carboxylic acid, depending

on the reagents and reaction conditions.

Esterification: Reaction with carboxylic acids or their derivatives will form esters.

Etherification: Conversion to ethers is possible through reactions such as the Williamson

ether synthesis.

Substitution: The hydroxyl group can be substituted by halides using appropriate

halogenating agents.

Experimental Protocols
Specific experimental protocols for the synthesis, purification, or analysis of 3-

(dimethylamino)heptan-1-ol are not detailed in the scientific literature. However, general

synthetic strategies for related amino alcohols can be inferred.

A plausible synthetic route could involve the reductive amination of a corresponding keto-

alcohol or the reaction of a suitable epoxide with dimethylamine.

Hypothetical Synthetic Workflow:
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Starting Materials
(e.g., 3-oxoheptan-1-ol)

Reductive Amination
(with Dimethylamine and a reducing agent)

Aqueous Workup and Extraction

Purification
(e.g., Distillation or Chromatography)

3-(dimethylamino)heptan-1-ol

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of 3-(dimethylamino)heptan-1-ol.

Biological Activity and Signaling Pathways
There is no information available in scientific literature or databases regarding the biological

activity or involvement of 3-(dimethylamino)heptan-1-ol in any signaling pathways. Compounds

containing both amine and alcohol functionalities can exhibit a wide range of biological

activities, but specific data for this molecule is absent.

Spectral Data
Experimentally determined spectral data (NMR, IR, MS) for 3-(dimethylamino)heptan-1-ol are

not publicly available.
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Safety and handling information for 3-(dimethylamino)heptan-1-ol is not available. Based on

the functional groups, it should be handled with the standard precautions for organic amines

and alcohols. It may be irritating to the skin, eyes, and respiratory system. Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. Work should be conducted in a well-ventilated area or a fume

hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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